Dibismuth tritin nonaoxide

Specification

• CAS No.: 12010-67-2
• Molecular Formula: Bi2O9Sn3
• Molecular Weight: 918.1 g/mol
• IUPAC Name: dibismuth;oxygen(2-);tin(4+)
• Standard InChI: InChI=1S/2Bi.9O.3Sn/q2*+3;9*-2;3*+4
• Standard InChI Key: CSELHMKCZADTLC-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Sn+4].[Sn+4].[Sn+4].[Bi+3].[Bi+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Sn+4].[Sn+4].[Sn+4].[Bi+3].[Bi+3]

Introduction

Chemical Identity and Nomenclature

Dibismuth tritin nonaoxide is cataloged under several synonyms in chemical databases and literature. The compound is formally identified through the following parameters:

Property	Value
Common Name	Bismuth Stannate
Systematic Name	Dibismuth tritin nonaoxide
Chemical Formula	Bi₂O₉Sn₃
CAS Number	12010-67-2
EINECS	234-562-5
Molecular Weight	918.05800 g/mol
Exact Mass	921.62200
PSA	189.57000

Alternative nomenclature includes bismuth tin oxide (Bi₂Sn₃O₉), dibismuth tristannic oxygen(-2) anion, and in hydrated form, bismuth stannate pentahydrate. The diversity of names reflects its complex composition and structure, which contains bismuth, tin, and oxygen in specific proportions.

Structural Characteristics

Dibismuth tritin nonaoxide possesses a complex molecular structure representative of mixed metal oxides. The compound contains two bismuth atoms, three tin atoms, and nine oxygen atoms, suggesting an intricate arrangement where metal cations coordinate with oxygen anions.

In this arrangement:

• Bismuth likely exists in its typical +3 oxidation state

• Tin is present in the +4 oxidation state (as Sn⁴⁺)

• Oxygen atoms serve as bridges between the metal centers

Physical Properties

The physical properties of dibismuth tritin nonaoxide remain partially characterized in the scientific literature. Based on available data:

Physical Property	Value
Appearance	Not specifically described
Melting Point	Not available in current literature
Boiling Point	Not available in current literature
Density	Not available in current literature
Solubility	Likely insoluble in water (based on similar bismuth oxides)

For comparison, the related compound bismuth(III) oxide (Bi₂O₃) appears as yellow monoclinic crystals or powder with a density of 8.90 g/cm³, melting at 817°C, and vaporizing at 1,890°C. It remains insoluble in water but dissolves in acids. These properties may provide insight into the potential physical characteristics of dibismuth tritin nonaoxide, though direct extrapolation should be approached with caution.

Synthesis and Preparation

• Solid-state reactions between bismuth oxide and tin oxide precursors

• Co-precipitation methods followed by calcination

• Sol-gel processes using bismuth and tin salts

• Hydrothermal synthesis techniques

These approaches typically require precise control of reaction conditions, including temperature, pressure, and stoichiometry, to ensure the formation of the desired phase and composition.

Comparison with Related Bismuth Compounds

Bismuth(III) Oxide

Bismuth(III) oxide (Bi₂O₃) represents one of the most studied bismuth compounds with well-established properties:

• Yellow monoclinic crystal or powder

• Density of 8.90 g/cm³

• Melting point of 817°C

• Vaporization temperature of 1,890°C

• Insoluble in water but soluble in acids

This oxide finds applications in fireproofing papers and polymers, enameling cast iron ceramics, and in disinfectants. Its widespread use provides context for understanding the potential utility of other bismuth-containing compounds like dibismuth tritin nonaoxide.

Bismuth in Antimicrobial Applications

Recent research has demonstrated the potential of bismuth compounds as antimicrobial agents:

Bismuth compounds, particularly colloidal bismuth subcitrate (CBS), have shown promise as metallo-β-lactamase (MBL) inhibitors. These enzymes contribute to antibiotic resistance in bacteria, and bismuth's ability to displace zinc ions in these enzymes offers a potential strategy to combat resistance.

While this antimicrobial application specifically relates to other bismuth compounds, it highlights the broader biological relevance of bismuth-containing materials and suggests potential directions for investigating dibismuth tritin nonaoxide's properties.

Research Gaps and Future Directions

The current scientific literature presents several notable gaps regarding dibismuth tritin nonaoxide:

• Detailed physical characterization (thermal properties, spectroscopic data)

• Crystal structure determination

• Comprehensive synthesis protocols

• Specific application development and testing

• Environmental and biological interactions

These gaps represent significant opportunities for future research. Particularly promising directions include:

• X-ray diffraction studies to elucidate its crystal structure

• Investigation of electrical, magnetic, and optical properties

• Assessment of catalytic activity for various reactions

• Exploration of potential applications in emerging technologies

• Evaluation of biocompatibility and potential medical applications